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Compound of Interest

Compound Name: Formylurea

cat. No.: B075220

An In-depth Technical Guide to Formylurea (CAS 1190-24-5)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Formylurea, with CAS number 1190-24-5, is a urea derivative characterized by the presence
of a formyl group attached to one of the nitrogen atoms.[1] Its chemical structure, containing
both amide and formyl functional groups, imparts unique reactivity and makes it a compound of
interest in organic synthesis and pharmaceutical research.[1] This guide provides a
comprehensive overview of formylurea, covering its chemical and physical properties,
synthesis protocols, reactivity, biological activities, and applications in drug development.

Physicochemical and Spectroscopic Data

Formylurea is a white, fluffy powder.[2] While many of its physical properties like boiling point
and vapor pressure are not fully reported, key computed and experimental data are available.

[2]

Physical and Chemical Properties

A summary of the key physicochemical properties of formylurea is presented below.
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Property Value Source
CAS Number 1190-24-5 [11[3][41[5]1(6]
Molecular Formula C2H4aN20:2 [41[6]
Molecular Weight 88.07 g/mol [31[4]

IUPAC Name N-carbamoylformamide [31[6]

N-Formylurea,
Allophanaldehyde,

Synonyms ) [31[7]
Formamide, N-

(aminocarbonyl)-

Melting Point 170-173 °C [2]
pKa 10.35 + 0.46 (Predicted) [2]
XLogP3-AA -0.7 [3]
Hydrogen Bond Donor Count 2 [3]
Hydrogen Bond Acceptor

C);untg p 2 3]
Storage Temperature Below +30°C [2][5]

Spectroscopic Data

Spectroscopic information is crucial for the identification and characterization of formylurea.

NMR Spectroscopy: Both *H NMR and 3C NMR data are available for formylurea.[3]

Mass Spectrometry: GC-MS data has been recorded.[3]

Infrared (IR) Spectroscopy: FTIR spectra have been obtained using KBr-pellet techniques.[3]

Raman Spectra: Raman spectral data is also available.[3]

Synthesis and Experimental Protocols
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Formylurea is typically synthesized through the reaction of urea with a formic acid derivative.
[1] The process involves a condensation reaction, which can be optimized for laboratory and
industrial-scale production.

Laboratory Synthesis Protocol

A general laboratory protocol involves the condensation reaction between urea and a
formylating agent like formyl chloride.[1]

Methodology:

o Reaction Setup: In a suitable reaction vessel, dissolve urea in an anhydrous solvent such as
dichloromethane.[1]

o Temperature Control: Cool the reaction mixture to between 0-5°C to minimize side reactions.

[1]

o Reagent Addition: Slowly add a formic acid derivative (e.g., formyl chloride) to the urea
solution. An optimized molar ratio of urea to formyl chloride is 1:1.2.[1]

o Reaction Progression: Allow the reaction to proceed while maintaining the low temperature
and stirring.

 Purification: After the reaction is complete, the crude product is purified. Recrystallization
from an ethanol/water mixture is a common method.[1]

» Validation: The purity and identity of the final product are confirmed through melting point
analysis and NMR spectroscopy.[1]

Continuous Synthesis and Industrial Production

For larger scale production, a continuous system using urea and formic acid is employed, often
coupled with evaporation for purification.[1] The synthesis mechanism involves a proton
transfer from formic acid to urea, forming a carbamate intermediate, followed by dehydration to
yield formylurea.[1]

Catalysts and Parameters: Calcium-based catalysts like Calcium Oxide (CaO) or Calcium
Sulfate (CaSOa) are effective in accelerating the dehydration step without contaminating the
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final product.[1]

Parameter Value

Reactants Molar Ratio Urea:Formic Acid = 1:1-1.5
Reaction Temperature 85-95°C

Reaction Pressure Atmospheric

Catalyst Loading 1-5% w/w (e.g., CaO)
Reaction Time 2-3 hours

Achieved Purity 95-98%

Data sourced from Benchchem.[1]

The process is often integrated with a triple-effect evaporation system for simultaneous
synthesis and purification.[1]

Caption: Continuous synthesis workflow for formylurea production.

Chemical Reactivity and Applications in Synthesis

Formylurea's functional groups allow it to undergo various chemical transformations, making it
a valuable intermediate in organic synthesis.[1] It can undergo hydrolysis to produce formic
acid and urea, as well as oxidation and substitution reactions.[1]

Heterocycle Synthesis

Formylurea is a key reagent in the synthesis of various nitrogen-containing heterocyclic
compounds such as pyrimidines, triazines, and imidazoles.[8] It can act as a source of
formaldehyde under specific reaction conditions.[8]

Three-Component Reaction for Dihydropyrimidinones

Formylurea participates in a one-pot, three-component reaction with alkyl isocyanides and
dialkyl acetylenedicarboxylates.[1] This reaction proceeds through the formation of a
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zwitterionic intermediate, which is then trapped by formylurea, leading to cyclization and the
formation of highly functionalized dihydropyrimidinones.[1]

Caption: Three-component reaction involving formylurea.

Biological Activity and Drug Development Potential

Formylurea exhibits diverse biological activities, making it a subject of interest in biochemical
and pharmaceutical research.[1]

Mechanism of Action

The primary mechanism of formylurea's biological effect is through formylation reactions.[1] It
can modify proteins and other biomolecules by introducing a formyl group, which can alter the
target molecule's function and activity, thereby influencing various biochemical pathways.[1]

Caption: General mechanism of action for formylurea.

Enzymatic Interactions

Formylurea's interactions with specific enzymes have been studied, revealing distinct reactivity
patterns compared to urea.[1]

Interaction with

Enzyme Specific Activity (U/mg)
Formylurea
Substrate (undergoes

Urea Carboxylase ) Not reported
carboxylation)

Carbamoyltransferase Inactive (resists activity) Not applicable

Triuret Hydrolase (TrtA) Substrate 0.07

Data sourced from Benchchem.[1]

This selective reactivity suggests that the formyl group plays a critical role in molecular
recognition and enzyme-substrate interactions.[1]
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Antimicrobial Activity

Derivatives of formylurea have demonstrated promising antimicrobial properties.[1] They have
been investigated for their inhibitory effects against various pathogens, including the gastric
pathogen Helicobacter pylori.[1] Some derivatives also exhibit urease inhibitory activity, which
is a key therapeutic target for infections caused by urease-producing microbes.[1]

Role in Drug Design

The structural and reactive properties of formylurea make it a versatile scaffold in drug design.
[1] The urea functionality is known to form stable hydrogen bonds with biological targets, a
crucial aspect of drug-receptor interactions.[9][10] A notable example is the incorporation of a
formylurea moiety into a posaconazole analogue, highlighting its utility in developing new
antifungal therapeutics.[1] This demonstrates that the formyl group can be used for targeted
modifications to enhance drug specificity and efficacy.[1]

Safety and Handling

While a full toxicological profile has not been established, some safety data is available.
o General Hazards: Formylurea may cause eye, skin, and respiratory tract irritation.
 Stability: The compound is stable under normal temperatures and pressures.

e Incompatibilities: It should be kept away from strong oxidizing agents.[11]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.

e Handling: Use with adequate ventilation and minimize dust generation. Standard personal
protective equipment (gloves, safety goggles) should be worn.

It is important to note that formylurea is intended for research use only and not for human or
veterinary use.[1][4][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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